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Compound of Interest

Compound Name: 10-Nonadecanone

Cat. No.: B1346682

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the key physical properties of 10-
Nonadecanone (CAS 504-57-4), with a specific focus on its melting and boiling points. This
document includes tabulated data, detailed experimental protocols for the determination of
these properties, and a workflow diagram for procedural illustration.

Quantitative Physical Properties

The physical properties of 10-Nonadecanone are critical for its handling, application, and
integration into various chemical and pharmaceutical processes. A summary of its key physical
constants is provided below.

Physical Property Value Conditions
Melting Point 58 °C

Melting Point Range 58.01t0 62.0 °C

Boiling Point 156 °C at 1.1 mmHg

Synonyms for 10-Nonadecanone include Caprinone and Dinonyl Ketone.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1346682?utm_src=pdf-interest
https://www.benchchem.com/product/b1346682?utm_src=pdf-body
https://www.benchchem.com/product/b1346682?utm_src=pdf-body
https://www.benchchem.com/product/b1346682?utm_src=pdf-body
https://www.benchchem.com/product/b1346682?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346682?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols for Physical Property
Determination

The following sections detail standardized methodologies for the experimental determination of
the melting and boiling points of solid organic compounds such as 10-Nonadecanone.

2.1. Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure crystalline solid, this transition occurs over a narrow temperature range. The following
protocol describes the capillary method using a melting point apparatus.

Apparatus and Materials:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Sample of 10-Nonadecanone (powdered)

Mortar and pestle (optional, for pulverizing crystals)

Thermometer (calibrated)
Procedure:

o Sample Preparation: A small amount of dry 10-Nonadecanone is placed on a clean, dry
surface. The open end of a capillary tube is pressed into the sample, forcing a small amount
of the solid into the tube. The tube is then inverted and tapped gently to pack the solid into
the sealed end. The packed sample height should be approximately 2-3 mm.

o Apparatus Setup: The capillary tube is placed into the sample holder of the melting point
apparatus.

« Initial Rapid Determination: A preliminary, rapid heating is performed to get an approximate
melting point range. This helps in saving time during the accurate determination.
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o Accurate Determination: A fresh sample is prepared in a new capillary tube. The apparatus is
heated at a medium rate until the temperature is about 15-20°C below the approximate
melting point found in the previous step. The heating rate is then reduced to about 1-2°C per
minute to allow for thermal equilibrium between the sample and the thermometer.

o Observation and Recording: The temperature at which the first drop of liquid appears is
recorded as the beginning of the melting range. The temperature at which the entire sample
has turned into a clear liquid is recorded as the end of the melting range. For pure
compounds, this range is typically narrow (0.5-1.0°C).

2.2. Boiling Point Determination at Reduced Pressure

Due to the high molecular weight of 10-Nonadecanone, its boiling point is determined at a
reduced pressure to prevent decomposition at higher temperatures. The Thiele tube method is
a common and effective technique for this purpose.

Apparatus and Materials:

e Thiele tube

o Heat-resistant oil (e.g., mineral oil)

o Small test tube (e.g., Durham tube)

e Capillary tube (sealed at one end)

e Thermometer (calibrated)

e Rubber band or wire to attach the test tube to the thermometer
e Heating source (e.g., Bunsen burner or heating mantle)

e Vacuum source and manometer

Procedure:

o Sample Preparation: A small amount (approximately 0.5 mL) of 10-Nonadecanone is placed
in the small test tube. A capillary tube is placed inside the test tube with the open end
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downwards.

o Apparatus Assembly: The small test tube is attached to the thermometer using a rubber
band. The assembly is then placed in the Thiele tube, ensuring the sample is below the side
arm of the Thiele tube. The Thiele tube is connected to a vacuum source and a manometer
to maintain a constant reduced pressure (e.g., 1.1 mmHg).

e Heating: The Thiele tube is gently heated. As the temperature rises, a stream of bubbles will
emerge from the open end of the capillary tube.[1]

¢ Observation and Recording: Heating is continued until a steady stream of bubbles is
observed, and then the heat source is removed. As the apparatus cools, the bubbling will
slow down and stop. The temperature at which the liquid just begins to enter the capillary
tube is the boiling point of the liquid at that reduced pressure.[1] This is the point where the
vapor pressure of the sample equals the pressure of the system.

Workflow for Physical Property Determination

The following diagram illustrates the logical workflow for the determination of the physical
properties of a solid organic compound like 10-Nonadecanone.
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Workflow for Physical Property Determination of a Solid Organic Compound
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Caption: Workflow for Determining Physical Properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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